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Compound of Interest

Compound Name: Rhodium(lll) chloride trihydrate

Cat. No.: B080923

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodium(lll) chloride trihydrate (RhCl3-3H20) is a versatile and cost-effective precursor for
the generation of active rhodium catalysts for a variety of organic transformations. While
palladium has historically dominated the field of cross-coupling reactions, rhodium catalysis
offers unique reactivity and selectivity profiles, making it a valuable tool in modern synthetic
organic chemistry. These reactions are pivotal in the construction of carbon-carbon and carbon-
heteroatom bonds, which are fundamental to the synthesis of pharmaceuticals, agrochemicals,
and functional materials.

This document provides an overview of the applications of RhCls-3Hz20 in catalyzing Suzuki-
Miyaura, Heck-type, and Sonogashira-type cross-coupling reactions, complete with generalized
experimental protocols and key data.

Rhodium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, a powerful method for the formation of C(sp2)—C(sp?) and C(sp?)—
C(sp?®) bonds, can be effectively catalyzed by rhodium complexes. Rhodium catalysts can offer
different selectivity compared to palladium and are particularly useful for the synthesis of
complex molecules.[1] While RhCls-:3H20 often serves as a precursor to the active catalytic
species, its direct or in situ application provides a convenient entry into rhodium-catalyzed
cross-coupling.
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General Reaction Scheme:

Ar-X + R-CH=CHz: --[Rh catalyst, Base]--> Ar-CH=CH-R (X = Br, I)
Ar-X + H-C=C-R --[Rh catalyst, Base, +/- Cu(l)]--> Ar-C=C-R (X = Br, I)

Caption: A typical experimental workflow for a cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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